6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane

• IUPAC Name: 6-(cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane
• InChI: InChI=1S/C10H17NO/c1-2-9(1)7-11-5-3-10(4-6-11)8-12-10/h9H,1-8H2
• InChI Key: KATMXPIPBVHOMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCC3(CC2)CO3
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol

Description

6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane, also known as COPMO, is a spirocyclic compound with potential therapeutic properties. It belongs to the class of spirocyclic amines, which have been the focus of extensive research due to their diverse biological activities. COPMO has been studied for its potential use in the treatment of various diseases, including neurological disorders, cancer, and infectious diseases.

Mechanism of Action

The exact mechanism of action of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its neuroprotective properties. 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has also been shown to inhibit the activity of enzymes involved in cancer cell growth and to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and acetylcholine, which are important for cognitive function. 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has also been shown to inhibit the activity of enzymes involved in cancer cell growth, leading to cell death. In addition, 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.

Advantages and Limitations for Lab Experiments

6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has several advantages as a potential therapeutic agent. It has been shown to have a low toxicity profile, making it a relatively safe compound to use in humans. It also has a unique spirocyclic structure that gives it potential therapeutic properties not found in other compounds. However, there are also limitations to its use in lab experiments. 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane is a relatively new compound, and more research is needed to fully understand its potential therapeutic properties. In addition, the synthesis of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane can be challenging, and large-scale production methods may need to be developed to make it a viable therapeutic agent.

Future Directions

There are several future directions for research on 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane. One area of research is the development of more efficient synthesis methods to improve yield and purity. Another area of research is the investigation of the exact mechanism of action of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane, which may lead to the development of more targeted therapeutic agents. In addition, further studies are needed to fully understand the potential therapeutic properties of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane in the treatment of neurological disorders, cancer, and infectious diseases. Finally, the development of new formulations and delivery methods may improve the efficacy and safety of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane involves the reaction of cyclopropylmethylamine with 2,3-epoxy-1-propanol in the presence of a Lewis acid catalyst. The resulting product is a spirocyclic compound with a unique structure that gives it its potential therapeutic properties. The synthesis of 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has been optimized to improve yield and purity, and various methods have been developed for large-scale production.

Scientific Research Applications

6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has been studied for its potential use in the treatment of various diseases. It has been shown to have neuroprotective properties, which make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. In addition, 6-(Cyclopropylmethyl)-1-oxa-6-azaspiro[2.5]octane has been studied for its antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.